Cas no 2163969-64-8 (methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate)

• Product Name: methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate
• CAS No: 2163969-64-8
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6484333
• PubChem ID: 165526276
• Update Time: 2025-10-31

methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate
• 2163969-64-8
• methyl 2-[(4Z)-3-ethoxyoxan-4-ylidene]acetate
• EN300-1460131

• Inchi： 1S/C10H16O4/c1-3-14-9-7-13-5-4-8(9)6-10(11)12-2/h6,9H,3-5,7H2,1-2H3/b8-6-
• InChI Key： AOLSRCAXOUPWHO-VURMDHGXSA-N
• SMILES： O1CC/C(=C/C(=O)OC)/C(C1)OCC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.8Ų

Additional information on methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate

Methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate: A Comprehensive Overview

Methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate (CAS No. 2163969-64-8) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound, characterized by its distinct molecular structure and chemical properties, offers a promising avenue for research and development.

The chemical structure of methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate is defined by its complex arrangement of functional groups. The molecule consists of a methyl ester group, an oxan ring with an ethoxy substituent, and a double bond in the (4Z) configuration. This intricate structure confers the compound with unique reactivity and stability properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate in the development of novel pharmaceuticals. One notable application is in the synthesis of bioactive compounds with potential therapeutic effects. For instance, researchers at the University of California have reported that derivatives of this compound exhibit significant anti-inflammatory and anti-cancer activities. These findings suggest that methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate could serve as a key intermediate in the production of new drugs targeting various diseases.

In addition to its pharmaceutical applications, methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate has also shown promise in materials science. The compound's unique chemical structure makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology have explored the use of this compound in the development of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The synthesis of methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate involves a series of well-defined chemical reactions. One common approach is to start with an appropriate oxan derivative and introduce the ethoxy group through a substitution reaction. The double bond is then formed through a selective reduction step, followed by esterification to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate have been extensively studied to understand its behavior under various conditions. The compound is known to be stable under normal laboratory conditions but can undergo specific transformations when exposed to certain reagents or catalysts. For instance, it can undergo hydrolysis in acidic or basic environments to form the corresponding acid or alcohol derivatives. These transformations are crucial for its use as an intermediate in synthetic pathways.

In terms of safety and handling, methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate is generally considered safe when proper precautions are taken. However, it is important to handle the compound with care to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

The future prospects for methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. As more studies are conducted, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

In conclusion, methyl 2-(4Z)-3-ethoxyoxan-4-ylideneacetate (CAS No. 2163969-64-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, organic synthesis, and materials science. As research progresses, it is expected that this compound will contribute significantly to advancements in these fields.